Cas no 2138382-17-7 (2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one)
2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2138382-17-7
- EN300-768243
- 2-(4-aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one
- 2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one
-
- Inchi: 1S/C15H19N3O/c1-10(2)3-8-13-9-14(19)18-15(17-13)11-4-6-12(16)7-5-11/h4-7,9-10H,3,8,16H2,1-2H3,(H,17,18,19)
- InChI Key: NEXRWWDHOJDXND-UHFFFAOYSA-N
- SMILES: O=C1C=C(CCC(C)C)N=C(C2C=CC(=CC=2)N)N1
Computed Properties
- Exact Mass: 257.152812238g/mol
- Monoisotopic Mass: 257.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 67.5Ų
2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-768243-1.0g |
2-(4-aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one |
2138382-17-7 | 95% | 1.0g |
$785.0 | 2024-05-22 | |
| Enamine | EN300-768243-0.05g |
2-(4-aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one |
2138382-17-7 | 95% | 0.05g |
$660.0 | 2024-05-22 | |
| Enamine | EN300-768243-0.1g |
2-(4-aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one |
2138382-17-7 | 95% | 0.1g |
$691.0 | 2024-05-22 | |
| Enamine | EN300-768243-0.25g |
2-(4-aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one |
2138382-17-7 | 95% | 0.25g |
$723.0 | 2024-05-22 | |
| Enamine | EN300-768243-0.5g |
2-(4-aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one |
2138382-17-7 | 95% | 0.5g |
$754.0 | 2024-05-22 | |
| Enamine | EN300-768243-2.5g |
2-(4-aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one |
2138382-17-7 | 95% | 2.5g |
$1539.0 | 2024-05-22 | |
| Enamine | EN300-768243-5.0g |
2-(4-aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one |
2138382-17-7 | 95% | 5.0g |
$2277.0 | 2024-05-22 | |
| Enamine | EN300-768243-10.0g |
2-(4-aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one |
2138382-17-7 | 95% | 10.0g |
$3376.0 | 2024-05-22 |
2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one
Introduction to 2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one (CAS No. 2138382-17-7)
2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and development. This compound, identified by the CAS number 2138382-17-7, belongs to the dihydropyrimidine class, which is well-documented for its role in synthesizing biologically active molecules. The presence of both an amine group and a tertiary butyl substituent in its structure contributes to its distinctive chemical properties, making it a promising candidate for further exploration.
The structural motif of 2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one incorporates a phenyl ring linked to an amine functionality at the 2-position, while the 6-position is substituted with a 3-methylbutyl group. This arrangement not only enhances the compound's solubility and metabolic stability but also provides multiple sites for interactions with biological targets. Such structural features are particularly valuable in medicinal chemistry, where modulating physicochemical properties can significantly influence drug efficacy and pharmacokinetics.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of this compound more accurately. Studies suggest that the amine group at the phenyl ring can engage in hydrogen bonding with polar residues in protein targets, while the bulky 3-methylbutyl side chain may contribute to hydrophobic interactions. These insights have guided the design of analogs with improved binding profiles, underscoring the importance of 2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one as a scaffold for drug development.
In the realm of pharmacological research, dihydropyrimidines have been extensively studied for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The specific configuration of CAS No. 2138382-17-7 aligns well with these therapeutic areas due to its ability to modulate enzyme activity through precise steric and electronic interactions. For instance, modifications at the 4-position of the dihydropyrimidine core have been shown to enhance inhibitory effects on certain enzymes implicated in cancer progression. This has prompted investigations into its derivatives as lead compounds for novel therapeutic strategies.
The synthesis of 2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one involves multi-step organic reactions that highlight the compound's synthetic accessibility. Key steps include condensation reactions to form the dihydropyrimidine ring followed by functionalization at the 2- and 6-positions. Advances in green chemistry principles have also been applied to optimize these synthetic pathways, reducing waste and improving yields. Such sustainable approaches are increasingly integral to modern pharmaceutical manufacturing, ensuring that compounds like this one can be produced efficiently without compromising environmental standards.
Preclinical studies have begun to explore the pharmacological properties of CAS No. 2138382-17-7, revealing promising results in vitro and in vivo. Notably, its interaction with target proteins suggests potential therapeutic benefits in conditions such as neurodegenerative disorders and autoimmune diseases. The compound's ability to cross cell membranes due to its lipophilic nature further enhances its appeal as a drug candidate. Ongoing research aims to elucidate its exact mechanism of action and identify any off-target effects that might influence its clinical utility.
The role of computational tools in analyzing molecular interactions cannot be overstated when discussing compounds like 2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this molecule interacts with biological systems at an atomic level. These findings are critical for designing next-generation analogs with enhanced specificity and reduced toxicity. By leveraging such technologies, researchers can accelerate the drug discovery process significantly.
The future prospects for CAS No. 2138382-17-7 are bright, with several ongoing clinical trials investigating its derivatives as potential treatments for various diseases. The flexibility inherent in its molecular structure allows for extensive modifications without losing core pharmacological activity. This adaptability makes it an attractive platform for medicinal chemists seeking novel therapeutics targeting complex biological pathways.
In conclusion,2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one (CAS No. 2138382-17-7) represents a compelling example of how structural innovation can drive advancements in pharmaceutical science. Its unique combination of functional groups and favorable physicochemical properties positions it as a key player in future drug development efforts aimed at addressing unmet medical needs.
2138382-17-7 (2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)